1-(2-hydroxy-2-phenylethyl)-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide
Description
1-(2-hydroxy-2-phenylethyl)-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as HMPC, is a chemical compound that has shown promising results in scientific research.
Scientific Research Applications
Pharmacological Properties
1-(2-hydroxy-2-phenylethyl)-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and its derivatives have been found to possess significant pharmacological properties. These compounds demonstrate anti-convulsive activity and are potentially useful in the treatment of epilepsy and related conditions of tension and agitation (Shelton, 1981).
Catalytic and Synthetic Applications
The hydroxybenzotriazole derivatives, which are closely related to the specified compound, are utilized in catalytic systems. For instance, they enhance the rate of hydrolysis reactions in certain substrates, demonstrating their potential in chemical synthesis and catalysis (Bhattacharya & Praveen Kumar, 2005).
Molecular Structure Analysis
Studies focusing on the molecular structure and conformation of similar triazole carboxamides reveal stabilized interactions through hydrogen bonding. This insight is crucial in the field of crystallography and materials science, helping understand the structural basis of these compounds’ properties (Shen et al., 2013).
Biological Activity
Compounds with a similar structure have shown distinct inhibition on the proliferation of cancer cell lines, suggesting their potential as anticancer agents. This indicates a significant scope for these compounds in oncological research (Lu et al., 2017).
Synthesis of Novel Compounds
Research in the synthesis of novel compounds based on the 1,2,4-triazole framework, including those with hydroxyethyl groups, has been conducted. These studies contribute to the development of new pharmaceuticals and therapeutic agents (Lei et al., 2014).
properties
IUPAC Name |
1-(2-hydroxy-2-phenylethyl)-N-(3-methylphenyl)-1,2,4-triazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c1-13-6-5-9-15(10-13)20-18(24)17-19-12-22(21-17)11-16(23)14-7-3-2-4-8-14/h2-10,12,16,23H,11H2,1H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXIUHODNEYHPDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=NN(C=N2)CC(C3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-hydroxy-2-phenylethyl)-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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